Cas no 1705862-80-1 (1'-(3-chlorobenzoyl)-4-methoxy-1,4'-bipiperidine)

• Product Name: 1'-(3-chlorobenzoyl)-4-methoxy-1,4'-bipiperidine
• CAS No: 1705862-80-1
• MF: C₁₈H₂₅ClN₂O₂
• MW: 336.856303930283
• CID: 5909134
• PubChem ID: 90616497
• Update Time: 2025-10-29

1'-(3-chlorobenzoyl)-4-methoxy-1,4'-bipiperidine Chemical and Physical Properties

Names and Identifiers

• 1'-(3-chlorobenzoyl)-4-methoxy-1,4'-bipiperidine
• F6442-6581
• (3-chlorophenyl)-[4-(4-methoxypiperidin-1-yl)piperidin-1-yl]methanone
• 1705862-80-1
• AKOS025089911

• Inchi： 1S/C18H25ClN2O2/c1-23-17-7-11-20(12-8-17)16-5-9-21(10-6-16)18(22)14-3-2-4-15(19)13-14/h2-4,13,16-17H,5-12H2,1H3
• InChI Key： TZVMBHOCDFNFJP-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C(N1CCC(CC1)N1CCC(CC1)OC)=O

Computed Properties

• Exact Mass: 336.1604557g/mol
• Monoisotopic Mass: 336.1604557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 32.8Ų

Additional information on 1'-(3-chlorobenzoyl)-4-methoxy-1,4'-bipiperidine

Professional Introduction to Compound with CAS No. 1705862-80-1 and Product Name: 1'-(3-chlorobenzoyl)-4-methoxy-1,4'-bipiperidine

The compound with the CAS number 1705862-80-1 and the product name 1'-(3-chlorobenzoyl)-4-methoxy-1,4'-bipiperidine represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules known as bipiperidine derivatives, which have garnered considerable attention due to their diverse pharmacological properties and potential applications in drug development. The structural features of this compound, particularly the presence of a 3-chlorobenzoyl group and a 4-methoxy substituent, contribute to its unique chemical behavior and biological activity.

In recent years, bipiperidine derivatives have been extensively studied for their role in modulating various biological pathways. The bipiperidine core is a privileged scaffold in medicinal chemistry, often incorporated into drugs due to its ability to enhance binding affinity and selectivity. The specific modification of this scaffold with the 3-chlorobenzoyl group at the 1' position and the 4-methoxy group at the 4-position introduces additional functional properties that can influence both the pharmacokinetic and pharmacodynamic profiles of the compound.

One of the most compelling aspects of 1'-(3-chlorobenzoyl)-4-methoxy-1,4'-bipiperidine is its potential as an intermediate in the synthesis of more complex pharmaceutical agents. The chlorine atom in the 3-chlorobenzoyl moiety provides a reactive site for further functionalization, allowing chemists to tailor the molecule for specific therapeutic targets. Similarly, the methoxy group at the 4-position can participate in hydrogen bonding interactions, which is crucial for optimizing receptor binding.

Recent research has highlighted the importance of bipiperidine derivatives in treating neurological disorders. Studies have demonstrated that compounds with similar structural motifs can interact with neurotransmitter receptors, potentially offering therapeutic benefits in conditions such as depression, anxiety, and neurodegenerative diseases. The unique combination of substituents in 1'-(3-chlorobenzoyl)-4-methoxy-1,4'-bipiperidine makes it a promising candidate for further investigation in this area.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the 3-chlorobenzoyl group typically involves chlorination or acylation reactions, while the methoxy group is often incorporated through nucleophilic substitution or etherification processes. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, may also be employed to achieve high yields and purity.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding interactions of bipiperidine derivatives with biological targets. These studies often involve docking simulations to predict how the compound might interact with proteins or enzymes. The presence of both hydrophobic and hydrophilic regions in 1'-(3-chlorobenzoyl)-4-methoxy-1,4'-bipiperidine suggests that it could exhibit favorable interactions with a wide range of targets.

The pharmacological evaluation of this compound has revealed several interesting properties. In vitro assays have shown that it can modulate certain enzymes and receptors involved in neurotransmitter signaling. Additionally, preclinical studies have indicated potential effects on pathways relevant to inflammation and pain perception. These findings underscore the compound's therapeutic potential and justify further exploration.

The regulatory landscape for new pharmaceutical agents continues to evolve, emphasizing safety and efficacy through rigorous testing protocols. As such, compounds like 1'-(3-chlorobenzoyl)-4-methoxy-1,4'-bipiperidine must undergo comprehensive characterization before they can be considered for clinical use. This includes detailed analysis of their chemical stability, metabolic pathways, and potential side effects.

In conclusion, 1'-(3-chlorobenzoyl)-4-methoxy-1,4'-bipiperidine represents a significant contribution to pharmaceutical chemistry. Its unique structural features and promising biological activity make it an attractive candidate for further research and development. As our understanding of molecular interactions continues to advance, compounds like this one will play an increasingly important role in addressing complex diseases and improving patient outcomes.